Cas no 1697433-40-1 (methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

Methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. The presence of a trifluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The 4-amino and ester functional groups provide versatile reactivity for further derivatization, enabling applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapeutics. Its well-defined structure and high purity ensure reproducibility in synthetic pathways. This compound is particularly advantageous for researchers seeking to explore structure-activity relationships in drug discovery.
methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate structure
1697433-40-1 structure
Product Name:methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
CAS No:1697433-40-1
MF:C7H8F3N3O2
MW:223.15253162384
CID:5892572
PubChem ID:107344387
Update Time:2025-11-03

methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
    • 1697433-40-1
    • Methyl 4-amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate
    • EN300-1109211
    • Inchi: 1S/C7H8F3N3O2/c1-15-6(14)5-4(11)2-13(12-5)3-7(8,9)10/h2H,3,11H2,1H3
    • InChI Key: FICNYKRQUPDDOX-UHFFFAOYSA-N
    • SMILES: FC(CN1C=C(C(C(=O)OC)=N1)N)(F)F

Computed Properties

  • Exact Mass: 223.05686099g/mol
  • Monoisotopic Mass: 223.05686099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų

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Additional information on methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 1697433-40-1) is a specialized organic compound with significant applications in the field of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule features a pyrazole ring system with substituents that include an amino group at position 4 and a trifluoroethyl group at position 1. The carboxylate group at position 3 is methylated, contributing to the compound's stability and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the trifluoroethyl group in methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate introduces electron-withdrawing effects, which can enhance the compound's biological activity. This makes it a promising candidate for the development of new drugs targeting various diseases, including cancer and infectious disorders.

The synthesis of methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate involves multi-step chemical reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate has shown potential in agrochemicals as a precursor for herbicides and fungicides. Its ability to interact with biological systems makes it a valuable intermediate in the synthesis of bioactive compounds. Additionally, the compound has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability.

Recent research has also focused on the environmental impact of methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate and its derivatives. Studies have demonstrated that proper handling and disposal practices can minimize any adverse effects on ecosystems. This aligns with global efforts to promote sustainable chemistry and reduce environmental footprint.

In conclusion, methyl 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate (CAS No. 1697433-40-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity make it a subject of ongoing research and development. As advancements continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.

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